(Z)-3-(4-(dimethylamino)phenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-[4-(dimethylamino)phenyl]-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H21N3S/c1-4-16-5-9-18(10-6-16)21-15-26-22(24-21)19(14-23)13-17-7-11-20(12-8-17)25(2)3/h5-13,15H,4H2,1-3H3/b19-13-
• InChI Key: LWRAFIAYEGQGFS-UYRXBGFRSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=C(C=C3)N(C)C)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=C(C=C3)N(C)C)/C#N
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol

Description

(Z)-3-(4-(dimethylamino)phenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is a chemical compound that belongs to the class of acrylonitriles. This compound is a fluorescent probe that is used to detect amyloid fibrils in biological systems. It is also used in scientific research to study the mechanism of action of amyloid fibrils and their role in diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

Structural and Optical Properties

One study focused on the Z/E-Isomerism of closely related compounds, investigating their crystal structures and secondary intermolecular interactions through X-ray diffraction and density functional theory (DFT) calculations. This research highlights the significant impact of isomerism on the stability and density of the crystal structures of these compounds, which is crucial for understanding their physical properties and potential applications in materials science (Tammisetti et al., 2018).

Antimicrobial Applications

Another domain of application is the antimicrobial activity associated with derivatives of acrylonitrile. A study explored cycloaddition reactions of thiazolidinone derivatives, which include acrylonitrile as a reactant, to evaluate their antimicrobial activities. This suggests potential uses in developing new antimicrobial agents (Ead et al., 1990).

Materials Science and Photonic Applications

In materials science, the nonlinear optical properties and optical limiting behavior of thiophene dyes, including derivatives similar to the compound , have been explored. These properties are valuable for applications in optoelectronic devices aimed at protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).

Novel Synthesis Routes

Research has also been conducted on novel synthesis routes that could be applicable to the synthesis of related compounds. For instance, the development of a solvent-free preparation method for certain carboxylates showcases innovative approaches to chemical synthesis that could potentially apply to the synthesis of "(Z)-3-(4-(dimethylamino)phenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile" and its derivatives (Meziane et al., 1998).